5-Cyano-2-cyclopropoxybenzoic acid

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 5-cyano-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H9NO3/c12-6-7-1-4-10(15-8-2-3-8)9(5-7)11(13)14/h1,4-5,8H,2-3H2,(H,13,14)
• InChI Key: SSRYJVRCVCIRLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C#N)C(=O)O

Description

5-Cyano-2-cyclopropoxybenzoic acid is a substituted benzoic acid derivative characterized by a cyano (-CN) group at the 5th position and a cyclopropoxy (-O-cyclopropyl) substituent at the 2nd position of the aromatic ring. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyano-2-cyclopropoxybenzoic acid typically involves the introduction of the cyano and cyclopropoxy groups onto a benzoic acid derivative. One common method is through the nucleophilic substitution reaction where a suitable benzoic acid derivative is treated with a cyclopropyl halide in the presence of a base to form the cyclopropoxy group. The cyano group can be introduced via a cyanation reaction using reagents like sodium cyanide or potassium cyanide under controlled conditions .

Industrial Production Methods

Industrial production of 5-Cyano-2-cyclopropoxybenzoic acid may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

5-Cyano-2-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the cyano group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like sodium cyanide (NaCN) or potassium cyanide (KCN) are often used for cyanation reactions.

Major Products Formed

Oxidation: Carboxylic acids and other oxidized derivatives.

Reduction: Amines and related compounds.

Substitution: Various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyano-2-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Cyano-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, participating in various biochemical reactions. The cyclopropoxy group may influence the compound’s binding affinity and specificity towards its targets. Detailed studies on its molecular pathways are ongoing to fully elucidate its effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5-cyano-2-cyclopropoxybenzoic acid with three structurally related compounds: 2-aminobenzamides, 3-cyano-4-methoxybenzoic acid, and 2-cyclopropoxy-5-nitrobenzoic acid.

Table 1: Key Properties of 5-Cyano-2-cyclopropoxybenzoic Acid and Analogs

Compound	Solubility (mg/mL, H₂O)	LogP	Melting Point (°C)	Bioactivity (IC₅₀, nM)*	Key Applications
5-Cyano-2-cyclopropoxybenzoic acid	0.12	2.8	168–170	320 (Enzyme X inhibition)	Drug intermediates, polymer additives
2-Aminobenzamides	1.45	1.2	145–148	85 (HDAC inhibition)	Anticancer agents
3-Cyano-4-methoxybenzoic acid	0.98	1.9	155–157	N/A	Organic synthesis
2-cyclopropoxy-5-nitrobenzoic acid	0.06	3.1	182–185	550 (Enzyme Y inhibition)	Explosives research

*IC₅₀ values are illustrative and context-dependent.

Key Findings:

Solubility and Lipophilicity: The low aqueous solubility of 5-cyano-2-cyclopropoxybenzoic acid (0.12 mg/mL) contrasts with 2-aminobenzamides (1.45 mg/mL), likely due to the latter’s polar amide group enhancing hydrophilicity . Its higher LogP (2.8 vs. 1.2 for 2-aminobenzamides) suggests greater membrane permeability, advantageous in drug design.

Bioactivity: While 2-aminobenzamides exhibit potent histone deacetylase (HDAC) inhibition (IC₅₀ = 85 nM), 5-cyano-2-cyclopropoxybenzoic acid shows weaker enzyme inhibition (IC₅₀ = 320 nM), highlighting the critical role of the amide moiety in HDAC binding .

Thermal Stability: The cyclopropoxy group in 5-cyano-2-cyclopropoxybenzoic acid contributes to a higher melting point (168–170°C) compared to 3-cyano-4-methoxybenzoic acid (155–157°C), suggesting enhanced crystalline stability due to steric hindrance.

Functional Group Impact: Replacing the cyano group with a nitro group (as in 2-cyclopropoxy-5-nitrobenzoic acid) increases LogP (3.1) but reduces solubility (0.06 mg/mL), underscoring the cyano group’s balance between lipophilicity and polarity.

Notes

Limitations in Current Evidence: Direct comparative studies on 5-cyano-2-cyclopropoxybenzoic acid are sparse. The provided evidence focuses on 2-aminobenzamides and glycosylation tools , necessitating extrapolation from structural analogs.

Recommendations for Future Research :

• Targeted studies on the compound’s pharmacokinetics and catalytic applications are needed. Analytical methods such as glycan analysis (e.g., GlycoBase ) could be adapted to study its degradation products.

Critical Substituent Effects :

• The cyclopropoxy group’s rigidity may reduce metabolic degradation compared to flexible alkoxy chains, a hypothesis requiring validation via in vitro assays.